Cas no 61174-77-4 (10H-Phenothiazine, 2-methyl-, 5,5-dioxide)

10H-Phenothiazine, 2-methyl-, 5,5-dioxide structure
61174-77-4 structure
Product Name:10H-Phenothiazine, 2-methyl-, 5,5-dioxide
CAS No:61174-77-4
MF:C13H11NO2S
MW:245.296941995621
CID:489582
PubChem ID:71398600
Update Time:2025-04-19

10H-Phenothiazine, 2-methyl-, 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

    • 10H-Phenothiazine, 2-methyl-, 5,5-dioxide
    • 2-methyl-10H-phenothiazine 5,5-dioxide
    • SCHEMBL15500319
    • 2-Methyl-5lambda~6~-phenothiazine-5,5(10H)-dione
    • DTXSID70820015
    • 61174-77-4
    • Inchi: 1S/C13H11NO2S/c1-9-6-7-13-11(8-9)14-10-4-2-3-5-12(10)17(13,15)16/h2-8,14H,1H3
    • InChI Key: GQLSPTBQHSZZFD-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2NC2C=C(C)C=CC1=2)(=O)=O

Computed Properties

  • Exact Mass: 245.05113
  • Monoisotopic Mass: 245.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • PSA: 46.17
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